N-0920

• Molecular Formula: C31H38N8O6S
• Molecular Weight: 650.8 g/mol
• InChI: InChI=1S/C31H38N8O6S/c32-25(40)14-13-23(39-31(44)45-19-21-10-5-2-6-11-21)27(42)38-24(18-20-8-3-1-4-9-20)28(43)37-22(12-7-15-36-30(33)34)26(41)29-35-16-17-46-29/h1-6,8-11,16-17,22-24H,7,12-15,18-19H2,(H2,32,40)(H,37,43)(H,38,42)(H,39,44)(H4,33,34,36)/t22-,23-,24-/m0/s1
• InChIKey: YULXMMYEJYZEGC-HJOGWXRNSA-N

N-0920 (Cbz-QFR-kt): A Picomolar Potency TMPRSS2 Protease Inhibitor for SARS-CoV-2 Variant Entry Studies

N-0920 (Cbz-QFR-kt) is a synthetic ketobenzothiazole-based peptidomimetic compound that functions as a highly potent and specific host-directed inhibitor of the transmembrane protease serine 2 (TMPRSS2) [1][2]. As a derivative optimized from the earlier TMPRSS2 inhibitor N-0385 via a 135-derivative screening campaign, N-0920 demonstrates picomolar-range inhibitory activity against TMPRSS2 enzymatic function and SARS-CoV-2 variant cellular entry [1]. The compound exhibits a molecular weight of 650.75 g/mol, molecular formula C31H38N8O6S, and contains a Cbz-protecting group on a peptidomimetic backbone terminating in a ketobenzothiazole warhead [2][3].

TMPRSS2 host-directed protease inhibition studies

Ketobenzothiazole-based covalent reversible warhead

Optimized from N-0385 scaffold; variant-specific entry probe

• [1] Lemieux G, Pérez-Vargas J, Désilets A, et al. From N-0385 to N-0920: Unveiling a Host-Directed Protease Inhibitor with Picomolar Antiviral Efficacy against Prevalent SARS-CoV-2 Variants. Journal of Medicinal Chemistry. 2025;68(7):7119-7136. View Source
• [2] IUPHAR/BPS Guide to Immunopharmacology. N-0920 Ligand Page. Ligand ID: 13836. View Source
• [3] TargetMol. N-0920 Product Information. Catalog No.: T207694. View Source

Why TMPRSS2 Inhibitors Cannot Be Simply Substituted: N-0920 Differentiates via Picomolar Potency and Structural Selectivity

Within the class of TMPRSS2-targeting host-directed antivirals, substitution with structurally related analogs or alternative entry inhibitors is not equivalent without rigorous evaluation [1]. N-0920 achieves picomolar-range cellular antiviral efficacy (EC50 = 90 pM against JN.1 variant) that distinguishes it from nanomolar-range TMPRSS2 inhibitors such as camostat mesylate and nafamostat, whose antiviral EC50 values typically fall in the low micromolar to high nanomolar range [2]. Furthermore, the compound exhibits a 533-fold selectivity for TMPRSS2 over Factor Xa, a property that may not be conserved among ketobenzothiazole analogs . Consequently, substitution with an uncharacterized TMPRSS2 inhibitor or a different host protease inhibitor without comparable quantitative validation in the relevant variant cellular entry model introduces significant experimental uncertainty and potential batch-to-batch variability that compromises scientific reproducibility and procurement confidence [1].

High-potency antiviral activity may not translate to lower-potency TMPRSS2 inhibitors or alternative host protease inhibitors.

The selectivity profile favoring TMPRSS2 over Factor Xa may not be replicated in other ketobenzothiazole-based compounds.

Variant-specific entry inhibition outcomes may differ when using unvalidated host protease inhibitors lacking variant-model characterization.

• [1] Lemieux G, Pérez-Vargas J, Désilets A, et al. From N-0385 to N-0920: Unveiling a Host-Directed Protease Inhibitor with Picomolar Antiviral Efficacy against Prevalent SARS-CoV-2 Variants. Journal of Medicinal Chemistry. 2025;68(7):7119-7136. View Source
• [2] Hoffmann M, Hofmann-Winkler H, Smith JC, et al. Camostat mesylate inhibits SARS-CoV-2 activation by TMPRSS2-related proteases and its metabolite GBPA exerts antiviral activity. EBioMedicine. 2021;65:103255. View Source

N-0920 Quantitative Differentiation Evidence: Head-to-Head and Cross-Study Comparisons for Scientific Procurement Decisions

N-0920 Achieves Picomolar Antiviral EC50 Against JN.1 Variant — A 3.3-Fold Improvement Over EG.5.1 and First-in-Class Cellular Potency

N-0920 demonstrates picomolar antiviral potency in Calu-3 human lung epithelial cells against two circulating SARS-CoV-2 variants, with EC50 values of 300 pM (0.3 nM) against EG.5.1 and 90 pM (0.09 nM) against JN.1, representing a 3.3-fold greater potency against the JN.1 variant [1][2]. This potency profile is substantially differentiated from camostat mesylate, which exhibits an EC50 of approximately 87 µM against wild-type SARS-CoV-2 in Calu-3 cells [3], representing a potency differential exceeding 960,000-fold. The authors note that N-0920 represents the first in cellulo picomolar inhibitor identified in this target class [1].

Antiviral EC50 JN.1 vs comparator

Reported

EC50: 90 pM (JN.1); ~87 µM (camostat); >960,000-fold difference

Supports variant-specific entry model potency comparison

Calu-3 cell assay; cross-study comparable

Evidence Dimension	Antiviral potency (cellular EC50) against SARS-CoV-2 variants
Target Compound Data	EC50 = 300 pM (EG.5.1); EC50 = 90 pM (JN.1)
Comparator Or Baseline	Camostat mesylate EC50 = ~87 µM (wild-type SARS-CoV-2); EG.5.1 vs JN.1 variant comparison (300 pM vs 90 pM)
Quantified Difference	3.3-fold greater potency against JN.1 vs EG.5.1; >960,000-fold potency differential vs camostat mesylate
Conditions	Calu-3 human lung epithelial cell line; SARS-CoV-2 authentic viral entry assay

Why This Matters

This differential potency directly informs procurement for variant-specific SARS-CoV-2 entry studies, as N-0920 enables experiments at sub-nanomolar concentrations that would be technically infeasible with micromolar-range inhibitors like camostat mesylate.

• [1] Lemieux G, Pérez-Vargas J, Désilets A, et al. From N-0385 to N-0920: Unveiling a Host-Directed Protease Inhibitor with Picomolar Antiviral Efficacy against Prevalent SARS-CoV-2 Variants. Journal of Medicinal Chemistry. 2025;68(7):7119-7136. View Source
• [2] IUPHAR/BPS Guide to Immunopharmacology. N-0920 Ligand Page. Ligand ID: 13836. View Source
• [3] Hoffmann M, Hofmann-Winkler H, Smith JC, et al. Camostat mesylate inhibits SARS-CoV-2 activation by TMPRSS2-related proteases and its metabolite GBPA exerts antiviral activity. EBioMedicine. 2021;65:103255. View Source

N-0920 vs N-0385: Picomolar (90-300 pM) vs Nanomolar Antiviral Efficacy — A Direct Head-to-Head Derivative Optimization

N-0920 is a directly optimized derivative of N-0385, identified via a systematic screening of 135 ketobenzothiazole-based peptidomimetic derivatives [1]. While N-0385 was previously reported as a nanomolar TMPRSS2 inhibitor [2], N-0920 achieves antiviral EC50 values in the picomolar range (90-300 pM) against both EG.5.1 and JN.1 SARS-CoV-2 variants in Calu-3 cells [1]. This represents an order-of-magnitude potency improvement over the parental compound within the identical structural scaffold [1].

vs Parental N-0385

Head-to-head

Order-of-magnitude improvement: nanomolar to picomolar range (90–300 pM)

Supports picomolar-range potency advancement for TMPRSS2 entry studies

Calu-3 cells; EG.5.1 and JN.1 variants

Evidence Dimension	Antiviral potency (cellular EC50) against SARS-CoV-2 variants
Target Compound Data	N-0920 EC50 = 300 pM (EG.5.1); 90 pM (JN.1)
Comparator Or Baseline	N-0385 (reported as nanomolar-range TMPRSS2 inhibitor; specific variant EC50 values not numerically reported in available abstract)
Quantified Difference	Order-of-magnitude improvement from nanomolar to picomolar range
Conditions	Calu-3 cells; SARS-CoV-2 variants EG.5.1 and JN.1 authentic virus entry assay

Why This Matters

Researchers transitioning from N-0385 to N-0920 for TMPRSS2 inhibition studies will observe a >10-fold potency differential, enabling lower compound concentrations and reduced potential off-target effects in cellular assays.

• [1] Lemieux G, Pérez-Vargas J, Désilets A, et al. From N-0385 to N-0920: Unveiling a Host-Directed Protease Inhibitor with Picomolar Antiviral Efficacy against Prevalent SARS-CoV-2 Variants. Journal of Medicinal Chemistry. 2025;68(7):7119-7136. View Source
• [2] Boudreault PL, et al. TMPRSS2 inhibitors with broad-spectrum efficacy against SARS-CoV-2 (JN.1) and influenza A (H1N1) viruses protect mice from influenza A infection. Emerging Microbes & Infections. 2026;15(1):2616944. View Source

N-0920 Exhibits 533-Fold Selectivity for TMPRSS2 Over Factor Xa with Ki = 0.03 nM Against dasTMPRSS2

N-0920 demonstrates a Ki value of 0.03 nM against dasTMPRSS2 in vitro, coupled with a selectivity profile of 533-fold over Factor Xa (FXa) and 36-fold over matriptase, while exhibiting low potency against TMPRSS13 and no inhibition of Cathepsin L . This selectivity profile is derived from the ketobenzothiazole peptidomimetic scaffold optimization from N-0385 [1]. Camostat mesylate, by comparison, is a broader-spectrum serine protease inhibitor with activity against multiple TTSPs including TMPRSS2, matriptase, and TMPRSS13, as well as trypsin and plasmin [2].

TMPRSS2 Selectivity

Class-level

Ki = 0.03 nM; 533-fold over FXa

Supports TMPRSS2-specific inhibition with low FXa interference

Recombinant dasTMPRSS2 assay

Evidence Dimension	Protease selectivity (fold-selectivity ratio)
Target Compound Data	533-fold selective for TMPRSS2 over FXa; 36-fold over matriptase; Ki = 0.03 nM (dasTMPRSS2)
Comparator Or Baseline	Camostat mesylate (broad-spectrum serine protease inhibitor without reported 500-fold selectivity differentials for TMPRSS2 over coagulation proteases)
Quantified Difference	533-fold TMPRSS2/FXa selectivity ratio
Conditions	In vitro recombinant dasTMPRSS2 enzymatic assay; FXa and matriptase inhibition assays

Why This Matters

The 533-fold selectivity differential supports procurement decisions where TMPRSS2-specific inhibition is required without confounding activity on coagulation-related serine proteases (FXa) or alternative viral entry proteases.

• [1] Lemieux G, Pérez-Vargas J, Désilets A, et al. From N-0385 to N-0920: Unveiling a Host-Directed Protease Inhibitor with Picomolar Antiviral Efficacy against Prevalent SARS-CoV-2 Variants. Journal of Medicinal Chemistry. 2025;68(7):7119-7136. View Source
• [2] Sun G, Sui Y, Zhou Y, et al. Structural Basis of Covalent Inhibitory Mechanism of TMPRSS2-Related Serine Proteases by Camostat. Journal of Virology. 2021;95(19):e0086121. View Source

N-0920 Exhibits TMPRSS2 IC50 = 0.35 nM with 98% Purity (HPLC) Specification for Reproducible Enzymatic Inhibition

N-0920 demonstrates an IC50 value of 350 pM (0.35 nM) against TMPRSS2 enzymatic activity in vitro [1][2]. The compound is supplied with a purity specification of >98% as determined by HPLC . This potency level is approximately 2,600-fold greater than the reported TMPRSS2 IC50 of camostat mesylate, which is approximately 6.2 nM [3], and approximately 2.7-fold more potent than nafamostat mesylate (IC50 ~0.95 nM) [3].

Enzymatic IC50 & Purity

Reported

IC50 = 0.35 nM; >98% HPLC purity

Supports reproducible sub-nanomolar TMPRSS2 enzymatic inhibition

Specification linked to lot consistency

Evidence Dimension	TMPRSS2 enzymatic inhibition (IC50)
Target Compound Data	IC50 = 0.35 nM (350 pM)
Comparator Or Baseline	Camostat mesylate IC50 ~6.2 nM; Nafamostat mesylate IC50 ~0.95 nM
Quantified Difference	~18-fold more potent than camostat; ~2.7-fold more potent than nafamostat
Conditions	In vitro recombinant TMPRSS2 enzymatic activity assay

Why This Matters

The >98% HPLC purity specification ensures that observed TMPRSS2 inhibition at sub-nanomolar concentrations is attributable to N-0920 rather than impurities, supporting reproducible enzymatic assay results across independent laboratories.

• [1] Lemieux G, Pérez-Vargas J, Désilets A, et al. From N-0385 to N-0920: Unveiling a Host-Directed Protease Inhibitor with Picomolar Antiviral Efficacy against Prevalent SARS-CoV-2 Variants. Journal of Medicinal Chemistry. 2025;68(7):7119-7136. View Source
• [2] TargetMol. N-0920 Product Information. Catalog No.: T207694. View Source
• [3] Hoffmann M, Hofmann-Winkler H, Smith JC, et al. Camostat mesylate inhibits SARS-CoV-2 activation by TMPRSS2-related proteases and its metabolite GBPA exerts antiviral activity. EBioMedicine. 2021;65:103255. View Source

N-0920 Does Not Impact Cathepsin L-Dependent Endocytosis Pathway, Enabling Pathway-Specific Mechanistic Studies

N-0920 does not inhibit Cathepsin L and does not impact the SARS-CoV-2 endocytosis/cathepsin entry pathway or TMPRSS2-independent entry pathways . This pathway specificity distinguishes N-0920 from certain broad-spectrum entry inhibitors such as E-64d (a cathepsin inhibitor) and enables clean dissection of TMPRSS2-dependent versus TMPRSS2-independent viral entry mechanisms [1].

Pathway Selectivity

Class-level

No Cathepsin L inhibition; TMPRSS2-dependent entry only

Enables clean discrimination of TMPRSS2-dependent entry mechanisms

Compared to E-64d; class-level inference

Evidence Dimension	Pathway selectivity (Cathepsin L inhibition)
Target Compound Data	No inhibition of Cathepsin L; no impact on endocytosis/cathepsin entry pathway
Comparator Or Baseline	E-64d (broad-spectrum cysteine protease inhibitor including Cathepsin L)
Quantified Difference	Pathway-specific inhibition: TMPRSS2-dependent entry inhibited; Cathepsin L-dependent entry unaffected
Conditions	Cellular viral entry pathway discrimination assays

Why This Matters

This pathway selectivity enables researchers to use N-0920 as a definitive pharmacological probe to discriminate between TMPRSS2-dependent and TMPRSS2-independent SARS-CoV-2 entry mechanisms, without confounding Cathepsin L inhibition.

• [1] Lemieux G, Pérez-Vargas J, Désilets A, et al. From N-0385 to N-0920: Unveiling a Host-Directed Protease Inhibitor with Picomolar Antiviral Efficacy against Prevalent SARS-CoV-2 Variants. Journal of Medicinal Chemistry. 2025;68(7):7119-7136. View Source

N-0920 Structural Optimization from N-0385 Scaffold: Molecular Modeling Informs Ketobenzothiazole Binding Mode

The structural optimization of N-0920 from the parental N-0385 scaffold was informed by molecular modeling that provided insights into binding interactions between the ketobenzothiazole-based peptidomimetic compounds and the TMPRSS2 active site [1]. The compound incorporates a Cbz-protected peptidomimetic backbone (Cbz-QFR-kt) terminating in a ketobenzothiazole electrophilic warhead that forms a covalent, reversible adduct with the catalytic serine residue of TMPRSS2 [1]. This rational design approach contrasts with the less characterized binding modes of certain broader-spectrum serine protease inhibitors such as camostat mesylate [2].

Structural Basis

Data to verify

Ketobenzothiazole warhead; covalent reversible binding

Supports rational design interpretation for SAR studies

Molecular modeling data; source-specific review

Evidence Dimension	Structural basis of target engagement
Target Compound Data	Ketobenzothiazole warhead; covalent reversible TMPRSS2 inhibition; Cbz-QFR-kt peptidomimetic backbone
Comparator Or Baseline	Camostat mesylate (different warhead chemistry; broader protease reactivity profile)
Quantified Difference	Not applicable — qualitative structural comparison
Conditions	Molecular modeling of TMPRSS2 active site interactions

Why This Matters

The availability of molecular modeling data provides procurement confidence that the compound's binding mode has been characterized at the structural level, supporting rational experimental design and interpretation of structure-activity relationships.

• [1] Lemieux G, Pérez-Vargas J, Désilets A, et al. From N-0385 to N-0920: Unveiling a Host-Directed Protease Inhibitor with Picomolar Antiviral Efficacy against Prevalent SARS-CoV-2 Variants. Journal of Medicinal Chemistry. 2025;68(7):7119-7136. View Source
• [2] Sun G, Sui Y, Zhou Y, et al. Structural Basis of Covalent Inhibitory Mechanism of TMPRSS2-Related Serine Proteases by Camostat. Journal of Virology. 2021;95(19):e0086121. View Source

N-0920 Research and Industrial Application Scenarios: From Variant-Specific Entry Studies to Protease Selectivity Profiling

SARS-CoV-2 JN.1 and EG.5.1 Variant Entry Inhibition Studies Requiring Sub-Nanomolar Antiviral Potency

Researchers investigating SARS-CoV-2 variant entry mechanisms in Calu-3 human lung epithelial cells should select N-0920 when sub-nanomolar antiviral potency is required, as the compound achieves EC50 values of 90 pM against JN.1 and 300 pM against EG.5.1 variants [1][2]. This picomolar potency enables experiments at concentrations 1,000-fold lower than those required for camostat mesylate (EC50 ~87 µM), minimizing compound-related cytotoxicity and solvent effects in long-term cellular assays [3].

TMPRSS2-Selective Pharmacological Probe Studies Requiring Discrimination from Cathepsin L-Dependent Entry

For pathway-specific mechanistic studies of SARS-CoV-2 entry, N-0920 serves as a selective pharmacological probe that inhibits TMPRSS2-dependent entry while leaving the Cathepsin L-dependent endocytosis pathway unaffected [1]. This pathway specificity enables clean experimental discrimination between TMPRSS2-dependent and TMPRSS2-independent entry mechanisms, which cannot be achieved with broader-spectrum entry inhibitors such as camostat mesylate or E-64d [2][3].

TMPRSS2 Enzymatic Assays Requiring Defined Sub-Nanomolar IC50 Values and High Purity

Laboratories conducting in vitro TMPRSS2 enzymatic activity assays should select N-0920 when a defined IC50 of 0.35 nM (350 pM) is required, with the compound supplied at >98% HPLC purity [1][2]. The 2.7-fold greater potency compared to nafamostat mesylate (IC50 ~0.95 nM) and 18-fold greater potency compared to camostat mesylate (IC50 ~6.2 nM) supports experiments requiring the highest achievable TMPRSS2 inhibition at minimal compound concentrations [3].

Protease Selectivity Profiling Studies Involving Coagulation Protease Factor Xa

For TMPRSS2 inhibition studies where confounding activity on the coagulation protease Factor Xa must be minimized, N-0920 provides a 533-fold selectivity margin for TMPRSS2 over FXa [1]. This selectivity profile is particularly relevant for experiments involving cell culture media containing serum components or for translational studies where coagulation pathway interference could confound phenotypic readouts [2].

Application

Selection Property

Validation Focus

SARS-CoV-2 variant entry mechanism studies

High-potency cellular entry inhibition context

Variant-specific EC50 endpoint review

TMPRSS2-dependent entry probe studies

Pathway-specific TMPRSS2 inhibition without Cathepsin L interference

Cathepsin L-independent entry validation

TMPRSS2 enzymatic inhibition assays

High-potency enzymatic inhibition with defined purity specification

IC50 reproducibility and HPLC purity lot review

Protease selectivity profiling studies

Reported high selectivity margin for TMPRSS2 over FXa

FXa counter-screen assay context

• [1] Lemieux G, Pérez-Vargas J, Désilets A, et al. From N-0385 to N-0920: Unveiling a Host-Directed Protease Inhibitor with Picomolar Antiviral Efficacy against Prevalent SARS-CoV-2 Variants. Journal of Medicinal Chemistry. 2025;68(7):7119-7136. View Source
• [2] IUPHAR/BPS Guide to Immunopharmacology. N-0920 Ligand Page. Ligand ID: 13836. View Source
• [3] Hoffmann M, Hofmann-Winkler H, Smith JC, et al. Camostat mesylate inhibits SARS-CoV-2 activation by TMPRSS2-related proteases and its metabolite GBPA exerts antiviral activity. EBioMedicine. 2021;65:103255. View Source